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Compound of Interest

Compound Name: 2-Benzyloxyphenylboronic acid

Cat. No.: B139805

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides core physicochemical data for 2-Benzyloxyphenylboronic
acid, a reagent often utilized in synthetic organic chemistry, particularly in cross-coupling
reactions. The molecular formula and molecular weight are presented, supported by a logical
relationship diagram.

Core Chemical Data

2-Benzyloxyphenylboronic acid is an organic compound containing a phenylboronic acid
moiety and a benzyloxy substituent. Its fundamental properties are essential for stoichiometric
calculations, analytical characterization, and experimental design. The key quantitative
identifiers for this compound are summarized below.

Table 1: Physicochemical Properties of 2-Benzyloxyphenylboronic Acid
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Identifier Value Citations
Molecular Formula C13H13BOs [L1121[31[4115]
Molecular Weight 228.05 g/mol [11[2][3]
CAS Number 190661-29-1 [1][2114]
Linear Formula CeHsCH20CeH4B(OH)2

2-

(Phenylmethoxy)benzeneboro
Synonyms nic acid, 2- [1][4]
(Phenylmethyl)oxyphenylboron

ic acid

Experimental Protocols

The data presented in Table 1 are derived from standard analytical chemistry techniques.

e Molecular Weight is typically determined experimentally using mass spectrometry (MS),
which measures the mass-to-charge ratio of ionized molecules.

e Molecular Formula is confirmed through a combination of high-resolution mass spectrometry
(HRMS) and elemental analysis, which determines the percentage composition of
constituent elements (carbon, hydrogen, boron, oxygen).

A detailed, step-by-step protocol for these well-established analytical methods is beyond the
scope of this document. Researchers should refer to standard operating procedures for the
specific instrumentation used in their laboratories.

Data Visualization

The logical relationship between the compound and its primary molecular identifiers is
illustrated in the diagram below. This visualization clarifies the direct association between the
chemical name and its fundamental quantitative properties.
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Caption: Logical relationship of 2-Benzyloxyphenylboronic acid to its core properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 2-
Benzyloxyphenylboronic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b139805#2-benzyloxyphenylboronic-acid-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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